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Compound of Interest

Compound Name: Allatotropin

Cat. No.: B570788

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the myotropic activity of Allatotropin (AT) with
alternative myoactive peptides across various invertebrate tissues. The information is
supported by experimental data, detailed methodologies for key experiments, and visual
representations of signaling pathways and workflows to facilitate a comprehensive
understanding of AT's physiological role and potential as a drug development target.

Allatotropin: A Pleiotropic Myotropic Neuropeptide

Allatotropin is a neuropeptide originally identified for its role in stimulating juvenile hormone
biosynthesis in insects.[1] Subsequent research has revealed its pleiotropic nature, with
significant myoactive (muscle-stimulating) properties in a variety of tissues.[2] AT is part of a
large family of structurally related myoactive peptides found across several invertebrate phyla,
suggesting an ancestral role in muscle regulation.[2] Its activity is crucial for physiological
processes such as digestion, through the modulation of gut motility, and hemolymph circulation
by affecting heart and aorta contractions.[2][3]

Comparative Analysis of Myotropic Activity

The myotropic potency of Allatotropin varies depending on the tissue and the species being
studied. To provide a clear comparison, the following table summarizes the quantitative data on
the myotropic activity of Allatotropin and other relevant myoactive peptides.
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Table 1: Comparative Myotropic Activity of Allatotropin and Other Neuropeptides on

Invertebrate Visceral and Cardiac Muscle

Potency
Peptide . . . Myotropi (EC50/IC5 Citation(s
. Peptide Species Tissue
Family c Effect 0/Thresh )
old)
Manduca o
] Heliothis ) EC50: 79
Allatotropin ~ sexta AT ) Gut Stimulatory [4]
virescens nM
(Mas-AT)
Stimulatory
_ Aorta & o
Aedes Rhodnius ) (Synergisti  Threshold:
) ) Anterior ) [5]
aegypti AT prolixus . ¢ with >10-°M
Midgut )
Serotonin)
Leucophae
Tachykinin-  a maderae o
Heliothis ) EC50: 26
Related TRP-1 ] Gut Stimulatory [4]
) virescens nM
Peptide (Lem-
TRP1)
Helicoverp
o azea Heliothis ) EC50: 3
Helicokinin . ] Gut Stimulatory [4]
Kinin-1 virescens nM
(Hez-Kl)
Allatostatin ~ Cockroach ~ Chironomu ) . EC50: ~10
o Hindgut Inhibitory [4]
A AST S riparius nM
Anterior
) ) Rhodnius ) ) Threshold:
Proctolin Proctolin ) Midgut & Stimulatory [3]
prolixus ] ~10—° M
Hindgut

Note: EC50 represents the concentration of a peptide that produces 50% of the maximal

response. IC50 represents the concentration of an inhibitory peptide that reduces the response

by 50%. Threshold concentration is the minimum concentration at which a response is

observed.
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Allatotropin Signaling Pathway

Allatotropin exerts its myotropic effects by binding to a specific G-protein coupled receptor
(GPCR) on the surface of muscle cells. This interaction initiates an intracellular signaling
cascade that ultimately leads to muscle contraction. The currently understood signaling
pathway is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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